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Compound of Interest

Compound Name: Fluoroacetonitrile

Cat. No.: B113751 Get Quote

Fluoroacetonitrile is a highly flammable and toxic chemical that necessitates stringent safety

protocols for its handling and disposal. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the well-being of

laboratory personnel and to maintain a safe research environment. Adherence to these

procedures is critical for researchers, scientists, and drug development professionals working

with this hazardous substance.

Physicochemical and Hazard Data
A summary of key quantitative data for Fluoroacetonitrile is presented below for easy

reference. This information is crucial for understanding its physical properties and inherent

hazards.
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Property Value Citations

Molecular Formula FCH₂CN [1]

Molecular Weight 59.04 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 79-80 °C [1]

Density 1.061 g/mL at 25 °C [1]

Flash Point -14 °C (6.8 °F) - closed cup [1][2]

Signal Word Danger [1][2]

Hazard Classifications

Flammable Liquid 2, Acute

Toxicity 3 (Oral, Dermal,

Inhalation), Skin Irritant 2, Eye

Irritant 2, STOT SE 3

[1]

UN Number 3273 [3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Fluoroacetonitrile is paramount to minimizing risk. The

following step-by-step protocol outlines the necessary precautions from preparation to post-

handling procedures.

Pre-Handling Preparations
Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All work with Fluoroacetonitrile must be performed in a properly functioning

chemical fume hood.[3]
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Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

(dry sand, dry chemical, or alcohol-resistant foam) are readily accessible.[2][3]

Spill Kit: Have a spill kit containing absorbent materials like vermiculite, sand, or earth readily

available.[4][5]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the following

section.

Required Personal Protective Equipment (PPE)
The correct selection and use of PPE is the most critical barrier to exposure.

Eye and Face Protection: Wear chemical safety goggles that meet the ANSI Z.87.1 1989

standard.[5][6] A face shield should be worn over safety glasses when there is a risk of

splashing or explosion.[6]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[3][5] While specific breakthrough times for

Fluoroacetonitrile are not readily available, it is advisable to consult the glove

manufacturer's chemical resistance guide.[6] Disposable nitrile gloves can offer short-term

protection but should be changed immediately upon contact.[6]

Protective Clothing: A flame-retardant and antistatic lab coat should be worn and kept

buttoned.[3][6] Ensure that long pants and closed-toe, closed-heel shoes are worn to

cover all skin.[6]

Respiratory Protection:

Work must be conducted in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of vapors.[3][4][5]

If engineering controls are not sufficient, a respirator is required.[6] A recommended filter

type is ABEK.[3] In case of emergencies or high concentrations of vapor, a self-contained

breathing apparatus (SCBA) should be used.[3][7][8]
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Safe Handling Practices
Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[2][3][5]

Tools: Use only non-sparking tools.[2][3][4][5]

Ignition Sources: Keep Fluoroacetonitrile away from heat, sparks, open flames, and other

ignition sources.[2][3][5] Smoking, eating, and drinking are strictly prohibited in the handling

area.[2][3][4][5]

Personal Contact: Avoid all personal contact, including inhalation of vapors.[4][5]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[2]

[3][4][5] The container should be kept tightly sealed and stored in a locked-up area

accessible only to authorized personnel.[2][3]

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[3][4][5]

Clothing: Contaminated work clothes should be removed immediately and laundered

separately before reuse.[3][4][5]

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, according to the disposal plan outlined below.

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is crucial. The following plans for spills,

exposure, and disposal must be understood by all personnel working with Fluoroacetonitrile.

Emergency Procedures Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.benchchem.com/product/b113751?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.benchchem.com/product/b113751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Handling

Emergency Event

Spill Response Exposure Response

Waste Management

Preparation
(Risk Assessment, PPE, Fume Hood)

Chemical Handling
(Grounding, Non-sparking tools)

Post-Handling
(Decontamination, Waste Segregation)

Chemical Waste Disposal
(Approved Facility)

Spill Detected

Evacuate Area & Remove Ignition Sources

Personal Exposure

Remove from Source & Contaminated Clothing

Don Emergency PPE (SCBA)

Contain Spill
(Sand, Vermiculite)

Collect Waste

Decontaminate Area

Administer First Aid
(Eyewash, Safety Shower)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Fluoroacetonitrile and responding to emergencies.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Immediately call a physician or poison control center.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b113751?utm_src=pdf-body-img
https://www.benchchem.com/product/b113751?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove all contaminated clothing.[2][3] Rinse the affected skin

area with plenty of water and shower.[2][3] Seek immediate medical attention.[3]

Eye Contact: Rinse cautiously with water for several minutes.[2][3] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[2][3] Call an

ophthalmologist.[3]

Ingestion: Immediately call a poison control center or doctor.[2][3] Rinse the mouth with

water.[2][3]

Spill Response
Immediate Actions: Evacuate the area and eliminate all ignition sources.[3][4][5]

Containment: Wear full protective clothing and a self-contained breathing apparatus.[4]

Contain the spill using non-combustible absorbent materials like sand, earth, or vermiculite.

[4][5]

Cleanup: Use spark-free tools to collect the absorbed material and any recoverable product

into labeled, sealed containers for disposal.[4][5]

Decontamination: Wash the spill area and prevent runoff from entering drains.[4][5]

Decontaminate all protective clothing and equipment before storage and reuse.[4][5]

Disposal Plan
Regulatory Compliance: All waste, including Fluoroacetonitrile and contaminated materials,

must be disposed of in accordance with local, state, and federal regulations.[4] It may be

classified as a hazardous waste under EPA regulations with waste numbers D001 for

ignitability and D003 for reactivity.[4]

Waste Collection: Dispose of contents and containers at an approved waste disposal facility.

[2][3] Do not mix with other waste.[3]

Empty Containers: Empty containers may still contain explosive vapors and should be

handled as if they were full.[4][5] They must be triple-rinsed with a suitable solvent before

disposal.[9] The rinsate should be collected and disposed of as hazardous waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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